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Compound of Interest

Compound Name: Dimethyl sulfoxide-d6

Cat. No.: B120158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the freezing and boiling points of Dimethyl
Sulfoxide-d6 (DMSO-d6), a crucial deuterated solvent in scientific research, particularly in

Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] Detailed experimental protocols for

determining these fundamental physical constants are also presented, alongside a summary of

key physical data.

Core Physical Properties of DMSO-d6
DMSO-d6, or hexadeuterodimethyl sulfoxide, is the isotopically substituted form of dimethyl

sulfoxide (DMSO), where all six hydrogen atoms are replaced by deuterium.[1][2] This

substitution makes it an ideal solvent for ¹H NMR spectroscopy as it does not produce

interfering signals.[1] Its ability to dissolve a wide array of polar and nonpolar compounds

further cements its utility in a research environment.[3][4] The key physical properties of

DMSO-d6 are summarized in the table below.
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Property Value

Freezing Point / Melting Point 18.45 °C - 20.2 °C[5][6][7][8][9][10]

Boiling Point 189 °C - 190 °C[1][5][6][8][9][11]

Molecular Formula (CD₃)₂SO[1][6]

Molecular Weight 84.17 g/mol [1]

Density 1.190 g/mL at 25 °C[5][10]

Refractive Index 1.476 at 20 °C[1][10]

Note: The relatively high freezing point means that DMSO-d6 can solidify at or just below room

temperature.[4]

Experimental Protocols for Determination of
Freezing and Boiling Points
The following sections detail standardized laboratory methods for the determination of the

freezing (melting) and boiling points of organic compounds like DMSO-d6.

The capillary method is a widely used and official technique for determining the melting point of

a solid substance.[1][6]

Principle: A small, finely ground sample of the substance is heated at a controlled rate in a

capillary tube. The temperature at which the solid phase transitions to the liquid phase is

recorded as the melting point. Pure crystalline solids typically exhibit a sharp melting point

range (usually 0.5-1.0°C).[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[5]

Capillary tubes (sealed at one end)[5]

Thermometer (high accuracy)
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Mortar and pestle (for grinding the sample)

Procedure:

Sample Preparation: A small amount of solid DMSO-d6 (if frozen) is finely ground into a

powder.

Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered

sample. The tube is then tapped gently or dropped through a long glass tube to pack the

sample into the sealed end to a height of 2-3 mm.[9]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.[9]

Heating: The sample is initially heated rapidly to a temperature about 15°C below the

expected melting point.[9] The heating rate is then reduced to approximately 1-2°C per

minute to ensure thermal equilibrium between the sample, the heating block, and the

thermometer.[1][9]

Observation and Measurement: The sample is observed through a magnifying lens. The

temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range. The temperature at which the last crystal of the solid turns into a clear liquid is

recorded as the end of the melting range.[10]

Repeatability: For accuracy, the determination should be repeated at least twice, and the

results should be consistent.[8]

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

atmospheric pressure.[3] It is a key indicator of a liquid's purity.

2.2.1. Simple Distillation Method

This method is suitable when a sufficient quantity of the liquid (at least 5 mL) is available.[3][11]

Principle: The liquid is heated in a distillation apparatus, and the temperature of the vapor in

equilibrium with the boiling liquid is measured. This vapor temperature represents the boiling

point.[7]
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Apparatus:

Distillation flask (round-bottom flask)

Condenser

Thermometer and adapter

Receiving flask

Heating mantle or oil bath

Boiling chips or a magnetic stirrer

Procedure:

Apparatus Setup: The distillation apparatus is assembled. The liquid sample (DMSO-d6) and

boiling chips are placed in the distillation flask. The thermometer is positioned so that the top

of its bulb is level with the bottom of the side arm of the distillation head.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Measurement: The temperature is recorded when it becomes constant. This stable

temperature, with vapor condensing on the thermometer bulb, is the boiling point of the

liquid.[11]

Pressure Correction: The atmospheric pressure should be recorded, as the boiling point is

dependent on pressure.[3][7]

2.2.2. Thiele Tube Method (Micro Method)

This method is ideal when only a small amount of the liquid is available.[11]

Principle: A small sample is heated in a tube attached to a thermometer within a Thiele tube. An

inverted capillary tube traps vapor, and the boiling point is determined by observing the

temperature at which the liquid is drawn into the capillary upon cooling.[11]
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Apparatus:

Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating oil

Bunsen burner or other heat source

Procedure:

Sample Preparation: A few drops of the liquid sample are placed in the small test tube. The

capillary tube is placed inside the test tube with its open end downwards.

Apparatus Setup: The test tube assembly is attached to the thermometer with a rubber band.

This is then placed in the Thiele tube containing heating oil, ensuring the sample is below the

oil level.[12]

Heating: The side arm of the Thiele tube is heated gently. A stream of bubbles will emerge

from the open end of the capillary tube as the air inside expands and then as the sample

boils.[12]

Observation and Measurement: Heating is stopped when a continuous and rapid stream of

bubbles is observed. As the apparatus cools, the bubbling will slow down and stop. The

temperature at which the liquid is drawn back into the capillary tube is the boiling point.[12]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of the freezing and

boiling points of a chemical substance like DMSO-d6.
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Workflow for Physicochemical Property Determination

Preparation

Freezing Point (FP) Determination Boiling Point (BP) Determination

Analysis & Reporting

Obtain Pure DMSO-d6 Sample

Grind Solid Sample (for FP)

If solid

Acquire Liquid Sample (for BP)

If liquid

Load Capillary Tube Assemble Distillation or Thiele Tube Apparatus

Heat in Apparatus at Controlled Rate

Observe Phase Transition (Solid to Liquid)

Record Melting Temperature Range

Analyze Data & Compare with Literature

Heat Sample to Boiling

Measure Stable Vapor Temperature / Point of Liquid Re-entry

Record Boiling Point & Atmospheric Pressure

Report Findings

Click to download full resolution via product page

Workflow for Determining Freezing and Boiling Points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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